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Introduction
PNU-142300 is a primary metabolite of the oxazolidinone antibiotic linezolid. Monitoring its

concentration in patients is crucial for understanding the drug's metabolism, assessing potential

toxicity, and optimizing therapeutic regimens, particularly in specific patient populations such as

those with renal impairment. These application notes provide detailed protocols for the

quantification of PNU-142300 in human plasma and serum using Ultra-Performance Liquid

Chromatography (UPLC) coupled with either UV detection or tandem mass spectrometry

(MS/MS).

Analytical Methods
Two primary methods have been validated for the quantification of PNU-142300 in biological

matrices:

UPLC with UV Detection: A robust and widely available method suitable for therapeutic drug

monitoring.

UPLC-MS/MS: Offers higher sensitivity and specificity, making it ideal for pharmacokinetic

studies and analyses requiring lower limits of quantification.
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Application Note 1: Quantification of PNU-142300 in
Human Plasma by UPLC-UV
This method allows for the simultaneous determination of linezolid and its metabolites, PNU-

142300 and PNU-142586.

Experimental Protocol
1. Sample Preparation (Protein Precipitation)

To a 100 µL aliquot of human plasma, add 200 µL of acetonitrile.

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge at 13,000 rpm for 5 minutes.

Collect the supernatant for analysis.

2. UPLC Conditions

Column: ACQUITY UPLC HSS T3 column

Mobile Phase: Isocratic elution with a suitable mobile phase (specifics to be optimized based

on laboratory conditions)

Flow Rate: 0.40 mL/min

Column Temperature: 40°C

Detection: UV at 254 nm

Internal Standard: p-Toluic acid

3. Calibration and Quality Control

Prepare calibration standards by spiking blank plasma with known concentrations of PNU-

142300.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The calibration curve for PNU-142300 is linear in the range of 0.2 to 20.0 µg/mL.[1][2]

Prepare Quality Control (QC) samples at low, medium, and high concentrations to validate

the assay.

Data Presentation
Table 1: UPLC-UV Method Validation Parameters for PNU-142300 Quantification

Parameter Result

Linearity Range 0.2 - 20.0 µg/mL[1][2]

Coefficient of Determination (r²) > 0.9996[1][2]

Intra-assay Accuracy 93.59 – 106.86%[1]

Inter-assay Accuracy 89.49 – 109.51%[1]

Intra-assay Precision (RSD%) < 2.0%[1]

Inter-assay Precision (RSD%) < 4.0%[1]

Table 2: Stability of PNU-142300 in Plasma Samples[1]

Stability Condition Residual Rate

Three Freeze-Thaw Cycles 87.2 - 89.3%

Long-term at -30°C 89.2 - 90.5%

Application Note 2: High-Sensitivity Quantification
of PNU-142300 in Human Serum by UPLC-MS/MS
This method is highly sensitive and specific, making it suitable for detailed pharmacokinetic and

toxicokinetic studies.

Experimental Protocol
1. Sample Preparation (Protein Precipitation)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.jstage.jst.go.jp/article/cpb/67/5/67_c18-00840/_html/-char/ja
https://pubmed.ncbi.nlm.nih.gov/31061368/
https://www.jstage.jst.go.jp/article/cpb/67/5/67_c18-00840/_html/-char/ja
https://pubmed.ncbi.nlm.nih.gov/31061368/
https://www.jstage.jst.go.jp/article/cpb/67/5/67_c18-00840/_html/-char/ja
https://pubmed.ncbi.nlm.nih.gov/31061368/
https://www.jstage.jst.go.jp/article/cpb/67/5/67_c18-00840/_html/-char/ja
https://www.jstage.jst.go.jp/article/cpb/67/5/67_c18-00840/_html/-char/ja
https://www.jstage.jst.go.jp/article/cpb/67/5/67_c18-00840/_html/-char/ja
https://www.jstage.jst.go.jp/article/cpb/67/5/67_c18-00840/_html/-char/ja
https://www.jstage.jst.go.jp/article/cpb/67/5/67_c18-00840/_html/-char/ja
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To a serum sample, add acetonitrile for protein precipitation.[3]

Vortex and centrifuge to separate the supernatant.

2. UPLC-MS/MS Conditions

Column: Waters Acquity UPLC BEH C18 (2.1 mm × 50 mm, 1.7 µm)[3]

Mobile Phase: Gradient elution with water containing 0.1% formic acid and acetonitrile.[3]

Flow Rate: 0.40 mL/min[3]

Column Temperature: 40°C[4]

Autosampler Temperature: 10°C[4]

Detection: Triple quadrupole tandem mass spectrometer in positive ion mode.[4]

Ionization Mode: Electrospray Ionization (ESI)

Detection Mode: Multiple Reaction Monitoring (MRM)[3][4]

MRM Transition: m/z 369.96 → 327.98 for PNU-142300[3][4]

Internal Standard: Tedizolid (m/z 370.98 → 342.99)[3][4]

3. Calibration and Quality Control

The calibration curve for PNU-142300 is linear in the range of 0.05 to 100 µg/mL.[3][4]

Validate the assay with QC samples at multiple concentration levels.

Data Presentation
Table 3: UPLC-MS/MS Method Validation Parameters for PNU-142300 Quantification
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Parameter Result

Linearity Range 0.05 - 100 µg/mL[3][4]

Precision (Intra- and Inter-day) < 14.2%[3][4]

Accuracy (Intra- and Inter-day) -9.7 to 12.8%[3][4]

Table 4: PNU-142300 Concentrations in Patients with Varying Renal Function[4]

eGFR Group (ml/min/1.73
m²)

Median PNU-142300
Concentration (µg/mL)

Fold Increase vs. Group A

Group A (≥ 90) - -

Group B (60-89) - 1.72

Group C (30-59) - 3.85

Group D (15-29) - 7.32

Group E (< 15) - 3.87

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the analysis of PNU-142300 in

patient samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b610150#how-to-measure-pnu-142300-
concentrations-in-patients]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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